Cas no 2225154-27-6 (lithium(1+) ion 1,4-dimethyl-3-(trifluoromethyl)-1H-pyrazole-5-sulfinate)

• Product Name: lithium(1+) ion 1,4-dimethyl-3-(trifluoromethyl)-1H-pyrazole-5-sulfinate
• CAS No: 2225154-27-6
• MF: C₆H₆F₃LiN₂O₂S
• MW: 234.125250339508
• CID: 5302252
• Update Time: 2025-05-19

lithium(1+) ion 1,4-dimethyl-3-(trifluoromethyl)-1H-pyrazole-5-sulfinate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) ion 1,4-dimethyl-3-(trifluoromethyl)-1H-pyrazole-5-sulfinate

• Inchi： 1S/C6H7F3N2O2S.Li/c1-3-4(6(7,8)9)10-11(2)5(3)14(12)13;/h1-2H3,(H,12,13);/q;+1/p-1
• InChI Key： VVLBBUVBFIQQAL-UHFFFAOYSA-M
• SMILES： S(C1=C(C)C(C(F)(F)F)=NN1C)(=O)[O-].[Li+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 253
• Topological Polar Surface Area: 77.2

Additional information on lithium(1+) ion 1,4-dimethyl-3-(trifluoromethyl)-1H-pyrazole-5-sulfinate

Comprehensive Analysis of Lithium(1+) Ion 1,4-Dimethyl-3-(Trifluoromethyl)-1H-Pyrazole-5-Sulfinate (CAS No. 2225154-27-6)

The compound lithium(1+) ion 1,4-dimethyl-3-(trifluoromethyl)-1H-pyrazole-5-sulfinate (CAS No. 2225154-27-6) has garnered significant attention in recent years due to its unique chemical properties and potential applications in advanced material science and pharmaceutical research. This sulfinate derivative, characterized by its trifluoromethyl and pyrazole moieties, exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its role in lithium-ion battery electrolytes and organometallic catalysis, where its sulfinate group can facilitate efficient charge transfer and ligand exchange.

In the context of green chemistry and sustainable energy, this compound aligns with the growing demand for eco-friendly alternatives. Its fluorinated structure contributes to enhanced thermal and chemical resistance, a critical feature for high-performance energy storage systems. Recent studies highlight its potential in next-generation batteries, where it may improve electrolyte conductivity and reduce degradation. Additionally, the 1,4-dimethyl-3-(trifluoromethyl)-1H-pyrazole backbone offers steric and electronic tuning capabilities, enabling precise control in catalytic reactions.

From a synthetic perspective, the CAS No. 2225154-27-6 compound is often explored for its versatility in C–H functionalization and cross-coupling reactions. Its lithium sulfinate salt form ensures solubility in polar solvents, broadening its utility in aqueous-phase chemistry. This attribute is particularly relevant for bioconjugation and drug delivery applications, where water compatibility is essential. The compound’s trifluoromethyl group also imparts lipophilicity, a desirable trait for bioactive molecule design.

Industry trends indicate rising interest in fluorinated pyrazoles due to their metabolic stability and binding affinity in medicinal chemistry. The 1H-pyrazole-5-sulfinate framework of this compound provides a platform for designing enzyme inhibitors and receptor modulators. Computational studies suggest its potential in kinase targeting, a hot topic in cancer therapeutics. Moreover, its compatibility with flow chemistry techniques aligns with the push for scalable and automated synthesis.

Safety and handling of lithium(1+) ion 1,4-dimethyl-3-(trifluoromethyl)-1H-pyrazole-5-sulfinate adhere to standard laboratory protocols. While not classified as hazardous, its lithium content necessitates precautions against moisture to prevent decomposition. Storage recommendations include inert atmospheres and desiccants to maintain stability. Analytical techniques such as NMR spectroscopy and HPLC-MS are routinely employed for purity assessment, ensuring reproducibility in research applications.

In summary, CAS No. 2225154-27-6 represents a multifaceted compound with promising applications across energy storage, catalysis, and pharmaceutical development. Its structural features—combining fluorine, pyrazole, and sulfinate functionalities—offer a unique toolkit for innovation. As industries prioritize sustainability and efficiency, this compound is poised to play a pivotal role in advancing material science and drug discovery.